Cas no 140368-05-4 (1,3-Propanedione, 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 1,3-Propanedione, 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 140368-05-4
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1297805
• PubChem ID: 14927130
• Update Time: 2025-04-20

1,3-Propanedione, 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-
• 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propane-1,3-dione
• SCHEMBL21128712
• DTXSID80565566
• 140368-05-4

• Inchi： 1S/C18H18O4/c1-3-22-16-10-6-14(7-11-16)18(20)12-17(19)13-4-8-15(21-2)9-5-13/h4-11H,3,12H2,1-2H3
• InChI Key： UQIXMWMYGWWKCU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6